N'-[(3-chloro-1H-indol-2-yl)carbonyl]benzenesulfonohydrazide

• IUPAC Name: N'-(benzenesulfonyl)-3-chloro-1H-indole-2-carbohydrazide
• InChI: InChI=1S/C15H12ClN3O3S/c16-13-11-8-4-5-9-12(11)17-14(13)15(20)18-19-23(21,22)10-6-2-1-3-7-10/h1-9,17,19H,(H,18,20)
• InChI Key: KNOXDKLFNWRJCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NNC(=O)C2=C(C3=CC=CC=C3N2)Cl
• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol
• CAS No.: 866051-16-3

Description

“N’-[(3-chloro-1H-indol-2-yl)carbonyl]benzenesulfonohydrazide” is a chemical compound. It is a derivative of indole, a significant heterocyclic system in natural products and drugs. Indole derivatives have been the focus of many researchers in the study of pharmaceutical compounds for many years.

Molecular Structure Analysis

Indole derivatives have a benzene ring fused to a pyrrole ring. The nitrogen lone electron pair participates in the aromatic ring, and nitrogen does not have alkaline properties. The specific molecular structure of “N’-[(3-chloro-1H-indol-2-yl)carbonyl]benzenesulfonohydrazide” is not detailed in the available resources.

Scientific Research Applications

1. Synthesis and Chemical Reactions

N'-[(3-chloro-1H-indol-2-yl)carbonyl]benzenesulfonohydrazide, like its related compounds, is involved in various chemical synthesis processes. For instance, studies show that benzenesulfonohydrazides can be used in ring halogenations of polyalkylbenzenes (Bovonsombat & Mcnelis, 1993). Additionally, derivatives of benzenesulfonohydrazide have been utilized in the synthesis of aromatic compounds through addition-cyclization reactions, which are key in organic chemistry (Ji et al., 2016).

2. Sensor Development

Another important application of benzenesulfonohydrazide derivatives is in sensor technology. For example, they have been used in the development of heavy metal ion sensors, like mercury (Hg2+) and yttrium (Y3+) sensors. These sensors are based on the electrochemical properties of the compounds and their ability to selectively detect specific ions (Hussain et al., 2017).

3. Anticancer and Antimicrobial Research

In the field of medical research, benzenesulfonohydrazide derivatives have shown potential in anticancer and antimicrobial applications. Studies have demonstrated that some derivatives exhibit significant activity against various cancer cell lines and bacterial strains (Kamal et al., 2007). This suggests their potential as lead compounds in the development of new therapeutic agents.

4. Corrosion Inhibition

Furthermore, these compounds have been explored as corrosion inhibitors. Research indicates that sulfonohydrazide derivatives can effectively inhibit the corrosion of metals in acidic environments, making them useful in industrial applications (Ichchou et al., 2019).

Mechanism of Action

Target of Action

The compound N’-[(3-chloro-1H-indol-2-yl)carbonyl]benzenesulfonohydrazide, also known as N’-(benzenesulfonyl)-3-chloro-1H-indole-2-carbohydrazide, is an indole derivative . Indole derivatives are known to bind with high affinity to multiple receptors , making them valuable for the development of new therapeutic derivatives .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives interact with their targets in a way that modulates these biological processes.

Biochemical Pathways

Indole derivatives are known to affect a broad range of biochemical pathways due to their diverse biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A , suggesting that they may interfere with the viral replication pathway.

Result of Action

Given the diverse biological activities of indole derivatives , it can be inferred that this compound may have a broad range of molecular and cellular effects.